Cas no 1376334-98-3 (4-(3,4-difluoro-2-methoxyphenyl)piperidine)
4-(3,4-difluoro-2-methoxyphenyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-difluoro-2-methoxyphenyl)piperidine
- SCHEMBL15226931
- 1376334-98-3
- EN300-1789761
-
- Inchi: 1S/C12H15F2NO/c1-16-12-9(2-3-10(13)11(12)14)8-4-6-15-7-5-8/h2-3,8,15H,4-7H2,1H3
- InChI Key: MQQLSXRMCFFAMI-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1OC)C1CCNCC1)F
Computed Properties
- Exact Mass: 227.11217043g/mol
- Monoisotopic Mass: 227.11217043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 21.3Ų
4-(3,4-difluoro-2-methoxyphenyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1789761-1g |
4-(3,4-difluoro-2-methoxyphenyl)piperidine |
1376334-98-3 | 1g |
$1299.0 | 2023-09-19 | ||
| Enamine | EN300-1789761-5g |
4-(3,4-difluoro-2-methoxyphenyl)piperidine |
1376334-98-3 | 5g |
$3770.0 | 2023-09-19 | ||
| Enamine | EN300-1789761-10g |
4-(3,4-difluoro-2-methoxyphenyl)piperidine |
1376334-98-3 | 10g |
$5590.0 | 2023-09-19 | ||
| Enamine | EN300-1789761-0.05g |
4-(3,4-difluoro-2-methoxyphenyl)piperidine |
1376334-98-3 | 0.05g |
$1091.0 | 2023-09-19 | ||
| Enamine | EN300-1789761-0.1g |
4-(3,4-difluoro-2-methoxyphenyl)piperidine |
1376334-98-3 | 0.1g |
$1144.0 | 2023-09-19 | ||
| Enamine | EN300-1789761-0.25g |
4-(3,4-difluoro-2-methoxyphenyl)piperidine |
1376334-98-3 | 0.25g |
$1196.0 | 2023-09-19 | ||
| Enamine | EN300-1789761-0.5g |
4-(3,4-difluoro-2-methoxyphenyl)piperidine |
1376334-98-3 | 0.5g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1789761-1.0g |
4-(3,4-difluoro-2-methoxyphenyl)piperidine |
1376334-98-3 | 1g |
$1299.0 | 2023-05-26 | ||
| Enamine | EN300-1789761-2.5g |
4-(3,4-difluoro-2-methoxyphenyl)piperidine |
1376334-98-3 | 2.5g |
$2548.0 | 2023-09-19 | ||
| Enamine | EN300-1789761-5.0g |
4-(3,4-difluoro-2-methoxyphenyl)piperidine |
1376334-98-3 | 5g |
$3770.0 | 2023-05-26 |
4-(3,4-difluoro-2-methoxyphenyl)piperidine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-(3,4-difluoro-2-methoxyphenyl)piperidine
Professional Introduction to 4-(3,4-difluoro-2-methoxyphenyl)piperidine (CAS No. 1376334-98-3)
4-(3,4-difluoro-2-methoxyphenyl)piperidine, with the CAS number 1376334-98-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both fluoro and methoxy substituents in the phenyl ring, combined with the piperidine core, makes it a versatile scaffold for designing novel bioactive molecules.
The compound's structure is characterized by a piperidine ring attached to a phenyl group that is substituted with a 3,4-difluoro moiety and a 2-methoxy group. This specific arrangement of functional groups contributes to its distinct chemical properties and biological activities. The fluoro substituents, in particular, are known for their ability to enhance metabolic stability and binding affinity, which are crucial factors in the design of effective pharmaceutical agents.
In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. Piperidine scaffolds are widely recognized for their role in developing central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with various neurotransmitter receptors. Among these derivatives, 4-(3,4-difluoro-2-methoxyphenyl)piperidine has shown promise in preclinical studies as a potential lead compound for treating neurological disorders.
One of the most compelling aspects of this compound is its interaction with serotonin receptors. Serotonin (5-hydroxytryptamine or 5-HT) receptors are critical targets in the treatment of depression, anxiety, and other mood disorders. The structural features of 4-(3,4-difluoro-2-methoxyphenyl)piperidine suggest that it may modulate serotonin receptor activity, particularly 5-HT1A and 5-HT2A receptors. This modulation could lead to the development of new therapeutic agents with improved efficacy and reduced side effects compared to existing treatments.
The influence of the fluoro and methoxy groups on the pharmacokinetic properties of the compound is another area of active investigation. Fluorine atoms can significantly alter the electronic distribution within a molecule, affecting its binding affinity and metabolic pathways. Similarly, methoxy groups can influence solubility and lipophilicity, which are important parameters for drug absorption and distribution. Understanding these effects is crucial for optimizing the compound's pharmacological profile.
Recent studies have also highlighted the potential of 4-(3,4-difluoro-2-methoxyphenyl)piperidine in addressing neurodegenerative diseases. The compound's ability to interact with multiple receptor targets suggests that it may have broad therapeutic applications. For instance, its interaction with dopamine receptors could make it relevant in the treatment of Parkinson's disease, while its effects on serotonin receptors may be beneficial in managing Alzheimer's disease.
The synthesis of 4-(3,4-difluoro-2-methoxyphenyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings typically requires specialized synthetic methodologies, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The presence of both fluorine and methoxy groups adds complexity to the synthesis but also enhances the compound's potential biological activity.
In conclusion, 4-(3,4-difluoro-2-methoxyphenyl)piperidine (CAS No. 1376334-98-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and interactions with key biological targets make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel therapeutic agents.
1376334-98-3 (4-(3,4-difluoro-2-methoxyphenyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)